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Compound of Interest

Compound Name: Disperse Red 92

CAS No.: 72363-26-9

Cat. No.: B1582777

Get Quote

An In-Depth Technical Guide to C.I. Disperse Red 92 for Researchers and Drug Development

Professionals

Introduction
C.I. Disperse Red 92 is a synthetic organic dye belonging to the anthraquinone class of

colorants. It is primarily utilized in the textile industry for dyeing hydrophobic fibers, most

notably polyester and its blends, as well as nylon. The dye is valued for its vibrant bluish-red to

reddish-purple hue and good fastness properties. This guide provides a comprehensive

overview of Disperse Red 92, including its chemical and physical properties, synthesis, dyeing

mechanisms, and safety information, tailored for researchers, scientists, and professionals in

related fields.
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Property Value Source(s)

Chemical Name

4-[(1-amino-9,10-dihydro-4-

hydroxy-9,10-dioxo-2-

anthracenyl)oxy]-N-(3-

ethoxypropyl)benzenesulfona

mide

[1]

C.I. Name Disperse Red 92 [2]

C.I. Number 60752 [2]

CAS Registry Number 12236-11-2, 72363-26-9 [2]

Molecular Formula C25H24N2O7S [1][2]

Molecular Weight 496.53 g/mol [2]

Appearance Red-violet grains [3]

Chemical Synthesis
The synthesis of Disperse Red 92 is a multi-step process that typically starts from Disperse

Red 60 (1-amino-2-phenoxy-4-hydroxyanthraquinone). An improved, more environmentally

friendly method has been developed to reduce the amount of waste acid generated compared

to older processes that used chlorosulfonic acid as both a solvent and a sulfonating agent.[3]

The modern synthesis pathway can be summarized as follows:

Sulfonation: Disperse Red 60 is dissolved in an inert solvent. Chlorosulfonic acid and thionyl

chloride are then added to the solution to carry out the sulfonyl reaction. This step introduces

a sulfonyl chloride group onto the phenoxy ring of the Disperse Red 60 molecule.[3]

Neutralization: After the sulfonation is complete, sodium carbonate is added to the reaction

mixture to neutralize the excess acid.[3]

Condensation: Finally, 3-ethoxypropylamine is added to the mixture. This amine reacts with

the sulfonyl chloride group in a condensation reaction to form the final Disperse Red 92
molecule.[3]
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Below is a diagram illustrating the key steps in the synthesis of Disperse Red 92 from

Disperse Red 60.

Disperse Red 60

Sulfonated Intermediate

  Chlorosulfonic Acid,
Thionyl Chloride

Disperse Red 92

  3-Ethoxypropylamine,
Sodium Carbonate

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Red 92.

Experimental Protocol: Synthesis of Disperse Red 92
The following is a generalized protocol based on modern synthesis methods[3]:

Dissolution and Dehydration: Dissolve Disperse Red 60 solid in an inert solvent (mass ratio

of 3-6:1 solvent to solid). If the moisture content of the Disperse Red 60 is above 0.5%, heat

the solution to near the solvent's boiling point to remove water azeotropically. Cool the

solution to 20-35°C.

Sulfonylation: Add chlorosulfonic acid and thionyl chloride to the solution. The molar ratio of

Disperse Red 60 to chlorosulfonic acid to thionyl chloride is typically 1:1-2:1-2. Maintain the

reaction temperature at 20-40°C.

Neutralization and Condensation: After the sulfonyl reaction is complete, add sodium

carbonate to the reaction solution until it is neutral. Then, add sodium carbonate and 3-
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ethoxypropylamine. The molar ratio of Disperse Red 60 to sodium carbonate to 3-

ethoxypropylamine is 1:0.5-2:1-2. The reaction is carried out under heat.

Isolation: After the reaction is complete, the solvent is distilled and recycled. The resulting

Disperse Red 92 is then isolated.

Application in Textile Dyeing
Disperse Red 92 is primarily used for dyeing polyester and nylon fibers. Disperse dyes are

non-ionic and have low water solubility, which makes them suitable for coloring these

hydrophobic synthetic fibers.[4][5]

Mechanism of Dyeing
The dyeing of polyester with disperse dyes is a process of transferring the dye from a liquid

(water) to a solid organic solvent (the fiber).[5][6] The mechanism involves the following steps:

Dispersion: The dye is finely ground and dispersed in water with the help of a dispersing

agent to form a stable aqueous dispersion.[5]

Adsorption: During the dyeing process, which is typically carried out at high temperatures

(120-130°C) and under pressure, the dye molecules are adsorbed onto the surface of the

polyester fibers.[4]

Diffusion: The high temperature increases the kinetic energy of the dye molecules and

causes the polymer chains in the amorphous regions of the polyester fiber to become more

mobile. This allows the small, non-ionic dye molecules to diffuse into the fiber structure.[4][6]

Fixation: Once inside the fiber, the dye molecules are held in place by weak intermolecular

forces, such as van der Waals forces and hydrophobic interactions.[6]

The following diagram illustrates the dyeing process of polyester with Disperse Red 92.
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Caption: Dyeing mechanism of polyester with Disperse Red 92.

Experimental Protocol: High-Temperature Dyeing of
Polyester
The following is a general procedure for dyeing polyester fabric with Disperse Red 92[5]:

Dye Bath Preparation: Prepare a paste of the Disperse Red 92 dye with a dispersing agent

and add it to water. Adjust the pH of the dye bath to be acidic, typically using acetic acid.

Dyeing: Immerse the polyester fabric in the dye bath. Raise the temperature to 60°C and

hold for 15 minutes. Then, raise the temperature to 130°C and maintain for 1 hour to allow

for dye diffusion and fixation.

Cooling and Rinsing: Cool the dye bath to 60°C and remove the fabric. Rinse the fabric with

hot water.

Reduction Clearing (if necessary): To remove any unfixed dye from the fiber surface and

improve fastness, a reduction clearing process may be performed. This typically involves

treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide.

Final Rinse and Drying: Rinse the fabric thoroughly and dry.
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Property Value Source(s)

Boiling Point 713.7 ± 70.0 °C at 760 mmHg [1]

Flash Point 385.5 ± 35.7 °C [1]

Density 1.4 ± 0.1 g/cm³ [1]

Safety and Toxicology
Disperse Red 92 is considered to have low acute toxicity. However, as with any chemical,

appropriate safety precautions should be taken during handling.

Toxicological Information
Acute Toxicity: Not classified as acutely toxic.[7]

Skin and Eye Irritation: Not considered to be a skin or eye irritant.[7]

Skin Sensitization: Not considered to be a skin sensitizer.[7]

Genotoxicity: Extensive genetic toxicity studies have been conducted, which indicate that

Disperse Red 92 is unlikely to cause genetic defects.[7]

Carcinogenicity: There is inadequate evidence of carcinogenicity in animal studies for the

related compound Disperse Red 9.[8]

Reproductive Toxicity: No effects on reproduction or fertility were observed in rats exposed

orally to Disperse Red 92.[7]

Ecotoxicological Information
Biodegradability: Disperse Red 92 is not readily biodegradable.[7]

Aquatic Toxicity: It has been found to pose no significant hazard to aquatic species, including

fish, daphnia, and algae.[1][7]
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Disperse Red 92 is a commercially important anthraquinone dye with well-established

applications in the textile industry. Its synthesis has been refined to be more environmentally

conscious. The mechanism of its application in dyeing polyester is well understood and relies

on the principles of disperse dye chemistry. While it has a generally low toxicity profile,

standard chemical handling practices should always be observed. This guide provides a

foundational understanding of Disperse Red 92 for professionals in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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